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Compound of Interest

Compound Name: Dinitrogen trioxide

Cat. No.: B078299 Get Quote

This technical guide provides a detailed overview of the phase behavior of the nitrogen oxides

system, focusing on key compounds such as dinitrogen pentoxide (N₂O₅), dinitrogen tetroxide

(N₂O₄), nitrogen dioxide (NO₂), nitric oxide (NO), and nitrous oxide (N₂O). The content is

tailored for researchers, scientists, and professionals in drug development who require a

fundamental understanding of the physicochemical properties of these compounds.

Quantitative Thermodynamic Data
The phase transitions of nitrogen oxides are characterized by specific temperatures and

pressures. The following tables summarize the critical quantitative data for the most common

nitrogen oxides, facilitating easy comparison.
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Compound Formula
Melting
Point (°C)

Boiling
Point (°C)

Critical
Temperatur
e (°C)

Critical
Pressure
(atm)

Nitrous Oxide N₂O -90.8 -88.5 36.4 71.5

Nitric Oxide NO -163.6 -151.8 -93.0 64.0

Nitrogen

Dioxide
NO₂ -9.3[1] 21.2[1][2] 157.8 100.0

Dinitrogen

Tetroxide
N₂O₄ -11.2[1] 21.15[1] 157.8 100.0

Dinitrogen

Pentoxide
N₂O₅ 41 47 (sublimes)

Not well-

defined

Not well-

defined

Note: Nitrogen dioxide (NO₂) and dinitrogen tetroxide (N₂O₄) exist in a temperature-dependent

equilibrium (N₂O₄ ⇌ 2NO₂).[1][3][4][5][6] The critical point data is for the equilibrium mixture.

Compound Formula
Enthalpy of Fusion
(kJ/mol)

Enthalpy of
Vaporization
(kJ/mol)

Nitrous Oxide N₂O 6.54 16.52

Nitric Oxide NO 2.30 13.78

Dinitrogen Tetroxide N₂O₄ 14.65[7] 38.12[7]

Dinitrogen Pentoxide N₂O₅ 19.67[8] 51.19[8]

Key Equilibria in the Nitrogen Oxides System
The nitrogen oxides system is characterized by several important chemical equilibria, most

notably the dimerization of nitrogen dioxide to dinitrogen tetroxide.

2.1. N₂O₄ ⇌ 2NO₂ Equilibrium
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This equilibrium is fundamental to understanding the behavior of nitrogen dioxide. Dinitrogen

tetroxide (N₂O₄) is a colorless diamagnetic gas, while nitrogen dioxide (NO₂) is a brown

paramagnetic gas.[3][4] The position of the equilibrium is highly dependent on temperature.

Reaction: 2NO₂(g) ⇌ N₂O₄(g)

Enthalpy of Reaction (ΔH°): -57.2 kJ/mol[4][5]

Entropy of Reaction (ΔS°): -175.83 J/(mol·K)[4]

Le Chatelier's principle dictates that an increase in temperature will shift the equilibrium to the

left, favoring the formation of the brown NO₂ gas. Conversely, a decrease in temperature will

shift the equilibrium to the right, favoring the formation of colorless N₂O₄.[3][4][6] At

temperatures below -11.2 °C, the system exists almost entirely as N₂O₄ in the solid phase.[1]

2.2. Decomposition of Dinitrogen Pentoxide

Dinitrogen pentoxide (N₂O₅) is a white crystalline solid that sublimes at temperatures above

room temperature.[9] It is thermally unstable and decomposes into nitrogen dioxide and

oxygen.

Reaction: 2N₂O₅(g) → 4NO₂(g) + O₂(g)

At higher temperatures (600–1100 K), the decomposition occurs in a stepwise manner.[9]

Experimental Protocols
The determination of phase diagrams and thermodynamic properties of nitrogen oxides

involves various experimental techniques. Below are outlines of key experimental protocols.

3.1. Determination of Vapor Pressure and Phase Boundaries

This protocol is used to measure the vapor pressure of a substance as a function of

temperature and to identify phase transition points.

Apparatus: A calibrated, heavy-walled, hard-glass pressure tube is connected to a pressure

gauge (e.g., a free-piston gauge) and a temperature control system (e.g., a vapor bath

thermostat). The sample is confined over a non-reactive substance like mercury.
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Procedure:

The nitrogen oxide sample is introduced into the pressure tube.

The system is brought to a specific temperature using the thermostat.

The pressure is measured with the pressure gauge.

Visual observation through the glass tube allows for the identification of dew points

(condensation) and boiling points, as well as the critical point where the distinction

between liquid and gas phases disappears.

The volume of the sample can be measured using a cathetometer for density calculations.

Data Analysis: The collected pressure and temperature data are plotted to construct the

vapor pressure curve, which is a key component of the phase diagram.

3.2. Investigation of the N₂O₄ ⇌ 2NO₂ Equilibrium

This protocol demonstrates the effect of temperature on the equilibrium between nitrogen

dioxide and dinitrogen tetroxide.

Materials: Sealed glass tubes containing NO₂/N₂O₄ gas, a hot water bath, an ice-water bath,

a dry ice/acetone bath, and liquid nitrogen.[3][4][6]

Procedure:

A set of sealed glass tubes containing the NO₂/N₂O₄ equilibrium mixture is prepared.

One tube is kept at room temperature as a reference.

The other tubes are placed in the different temperature baths: hot water, ice-water, dry

ice/acetone, and liquid nitrogen.[3][4]

The color of the gas in each tube is observed and compared.

Observations: The intensity of the brown color, which is indicative of the NO₂ concentration,

is observed to decrease as the temperature decreases.[3][4] In the liquid nitrogen, the
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colorless solid N₂O₄ can be observed.[6] This provides a qualitative demonstration of Le

Chatelier's principle for this equilibrium.

Visualizations of Key Processes
4.1. Generalized Pressure-Temperature Phase Diagram

The following diagram illustrates a typical pressure-temperature phase diagram for a single-

component system, applicable to individual nitrogen oxides.
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Caption: A generalized P-T phase diagram showing solid, liquid, and gas phases.

4.2. The N₂O₄ ⇌ 2NO₂ Equilibrium Workflow

This diagram illustrates the dynamic equilibrium between dinitrogen tetroxide and nitrogen

dioxide and its dependence on temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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